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Compound of Interest

Compound Name: D-Iditol

Cat. No.: B1202529 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of chemical compounds is paramount. This guide provides essential safety and

logistical information for D-Iditol, a polyol. The following procedures for personal protective

equipment, operational handling, and disposal are designed to minimize risk and streamline

laboratory workflows.

Personal Protective Equipment (PPE)
When handling D-Iditol, which is typically a white to almost white powder or crystal, the primary

safety objective is to prevent inhalation of dust and direct contact with skin and eyes.[1] A

thorough risk assessment should be conducted before beginning any work.

Based on available safety data, the following minimum PPE is recommended:
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PPE Category Specification

Eye Protection

Safety glasses with side shields are the

minimum requirement. If there is a potential for

splashing or significant dust generation,

chemical splash goggles should be worn.[1]

Hand Protection

Protective gloves, such as disposable nitrile

gloves, are recommended for incidental contact.

[1]

Body Protection
A standard laboratory coat should be worn to

protect clothing and skin from potential spills.

Respiratory Protection

Generally not required if handled in a well-

ventilated area. If dust or aerosol generation is

likely, a dust respirator should be used.[1]

Quantitative Exposure Limits:

No specific occupational exposure limits have been established for D-Iditol. In the absence of

specific limits, the exposure limits for Particulates Not Otherwise Regulated (PNOR) may be

considered as a conservative measure.

Substance/Parameter Limit Source

Particulates Not Otherwise

Regulated (PNOR) - Total Dust
15 mg/m³ (TWA) OSHA (PEL)[2]

Particulates Not Otherwise

Regulated (PNOR) -

Respirable Fraction

5 mg/m³ (TWA) OSHA (PEL)[2]

TWA: Time-Weighted Average; OSHA: Occupational Safety and Health Administration; PEL:

Permissible Exposure Limit.
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A systematic approach to handling D-Iditol, from receipt to disposal, is crucial for maintaining a

safe laboratory environment.

Experimental Workflow for Handling D-Iditol
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Preparation

Handling & Experimentation

Waste & Disposal

Post-Handling

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare well-ventilated workspace

Weigh D-Iditol carefully to minimize dust

Dissolve or use in experiment

Clean up spills immediately

Dispose of contaminated materialsDecontaminate work surfaces

Dispose of D-Iditol waste via sanitary sewer

Remove and dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page
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Detailed Methodologies
Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store D-Iditol in a cool, dark, and dry place in a tightly sealed container.[1] It should be

stored away from incompatible materials such as oxidizing agents.[1]

Handling and Experimentation:

Preparation: Before handling, review the Safety Data Sheet (SDS). Ensure a well-ventilated

work area, such as a fume hood, is used, especially if dust generation is anticipated.[1] Don

the appropriate PPE as outlined in the table above.

Weighing and Transfer: Handle D-Iditol carefully to minimize the creation of dust. Use a

spatula for transferring the solid.

Spill Response: In the event of a spill, keep people away from the area.[1] Use personal

protective equipment during cleanup.[1] Prevent the product from entering drains.[1]

First Aid:

Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing

position.[1]

Skin Contact: Remove contaminated clothing and rinse the skin cautiously with water.[1]

Eye Contact: Rinse cautiously with water for several minutes.[1]

Ingestion: Rinse the mouth and seek medical advice if you feel unwell.[1]

Disposal Plan:

According to available information, D-Iditol can be disposed of via the sanitary sewer.[3]

However, always comply with local, state, and federal regulations for chemical waste

disposal.
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Contaminated materials, such as gloves and weighing paper, should be disposed of as

chemical waste in accordance with laboratory protocols.

For disposal of larger quantities or in the case of a significant spill, it is recommended to

dissolve the material in a combustible solvent and burn it in a chemical incinerator equipped

with an afterburner and scrubber system.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

